Centrolobine Centrolobine Centrolobine is a diarylheptanoid.
Brand Name: Vulcanchem
CAS No.: 1484-91-9
VCID: VC20934297
InChI: InChI=1S/C20H24O3/c1-22-18-13-8-16(9-14-18)20-4-2-3-19(23-20)12-7-15-5-10-17(21)11-6-15/h5-6,8-11,13-14,19-21H,2-4,7,12H2,1H3/t19-,20+/m1/s1
SMILES: COC1=CC=C(C=C1)C2CCCC(O2)CCC3=CC=C(C=C3)O
Molecular Formula: C20H24O3
Molecular Weight: 312.4 g/mol

Centrolobine

CAS No.: 1484-91-9

Cat. No.: VC20934297

Molecular Formula: C20H24O3

Molecular Weight: 312.4 g/mol

* For research use only. Not for human or veterinary use.

Centrolobine - 1484-91-9

Specification

Description Centrolobine is a diarylheptanoid.
CAS No. 1484-91-9
Molecular Formula C20H24O3
Molecular Weight 312.4 g/mol
IUPAC Name 4-[2-[(2R,6S)-6-(4-methoxyphenyl)oxan-2-yl]ethyl]phenol
Standard InChI InChI=1S/C20H24O3/c1-22-18-13-8-16(9-14-18)20-4-2-3-19(23-20)12-7-15-5-10-17(21)11-6-15/h5-6,8-11,13-14,19-21H,2-4,7,12H2,1H3/t19-,20+/m1/s1
Standard InChI Key VKLGDLFSGNHXAV-UXHICEINSA-N
Isomeric SMILES COC1=CC=C(C=C1)[C@@H]2CCC[C@@H](O2)CCC3=CC=C(C=C3)O
SMILES COC1=CC=C(C=C1)C2CCCC(O2)CCC3=CC=C(C=C3)O
Canonical SMILES COC1=CC=C(C=C1)C2CCCC(O2)CCC3=CC=C(C=C3)O

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